N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide

• IUPAC Name: N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide
• InChI: InChI=1S/C13H19NOS/c1-10-8-9-12(16-10)13(15)14(2)11-6-4-3-5-7-11/h8-9,11H,3-7H2,1-2H3
• InChI Key: QIMSFSIXCKOXMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(=O)N(C)C2CCCCC2
• Molecular Formula: C13H19NOS
• Molecular Weight: 237.36 g/mol

Description

N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide (CDMT) is a chemical compound that has been widely used in scientific research. This compound belongs to the class of thiophene carboxamides, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide is not fully understood. However, it has been proposed that this compound may inhibit cell proliferation by inducing cell cycle arrest and apoptosis. This compound may also exert its antibacterial activity by disrupting bacterial cell membrane integrity. Furthermore, this compound may exhibit its anti-inflammatory and analgesic activities by inhibiting the production of pro-inflammatory cytokines and prostaglandins.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and transcription. This compound may also inhibit the activity of histone deacetylase (HDAC), an enzyme that is involved in the regulation of gene expression. Additionally, this compound may affect the levels of reactive oxygen species (ROS) and nitric oxide (NO) in cells.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide has several advantages as a research tool. It is relatively easy to synthesize and purify, and it exhibits potent biological activities at low concentrations. However, this compound also has some limitations. It is not very soluble in water, which may limit its use in aqueous-based assays. Additionally, this compound may exhibit cytotoxicity at high concentrations, which may affect the interpretation of experimental results.

Future Directions

There are several future directions for the research on N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide. One potential direction is to investigate the structure-activity relationship of this compound and its analogs. This may lead to the discovery of more potent and selective compounds. Another direction is to study the pharmacokinetics and pharmacodynamics of this compound in vivo. This may provide insights into the potential therapeutic applications of this compound. Additionally, the use of this compound in combination with other drugs or therapies may enhance its efficacy and reduce its toxicity.

Synthesis Methods

The synthesis of N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide involves the reaction of cyclohexylamine and 2,5-dimethylthiophene-2-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions. The resulting product is then purified by column chromatography using a suitable solvent system.

Scientific Research Applications

N-cyclohexyl-N,5-dimethylthiophene-2-carboxamide has been used in various scientific research studies. It has been found to exhibit potent antiproliferative activity against various cancer cell lines such as MCF-7, A549, and HCT116. This compound has also been shown to inhibit the growth of bacteria such as Staphylococcus aureus and Escherichia coli. Additionally, this compound has been found to exhibit anti-inflammatory and analgesic activities.